Cas no 1262985-26-1 (4-(2-amino-5-chloro-pyridin-3-yl)-2-methyl-but-3-yn-2-ol)

4-(2-amino-5-chloro-pyridin-3-yl)-2-methyl-but-3-yn-2-ol structure
1262985-26-1 structure
Product Name:4-(2-amino-5-chloro-pyridin-3-yl)-2-methyl-but-3-yn-2-ol
CAS No:1262985-26-1
MF:C10H11ClN2O
MW:210.66014122963
CID:3039894
PubChem ID:58129299
Update Time:2025-04-21

4-(2-amino-5-chloro-pyridin-3-yl)-2-methyl-but-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(2-amino-5-chloro-pyridin-3-yl)-2-methyl-but-3-yn-2-ol
    • 4-(2-amino-5-chloropyridin-3-yl)-2-methylbut-3-yn-2-ol
    • 4-(2-Amino-5-chloro-3-pyridinyl)-2-methyl-3-butyn-2-ol
    • 1262985-26-1
    • SCHEMBL1203529
    • DTXSID501208430
    • Inchi: 1S/C10H11ClN2O/c1-10(2,14)4-3-7-5-8(11)6-13-9(7)12/h5-6,14H,1-2H3,(H2,12,13)
    • InChI Key: RKRISWUWUYPSDD-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C(C#CC(C)(C)O)=C1)N

Computed Properties

  • Exact Mass: 210.05600
  • Monoisotopic Mass: 210.0559907Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • PSA: 59.14000
  • LogP: 2.02080

4-(2-amino-5-chloro-pyridin-3-yl)-2-methyl-but-3-yn-2-ol Related Literature

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